Cas no 2172365-55-6 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-propylpropanamido}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-propylpropanamido}acetic acid
• CAS No: 2172365-55-6
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6069691
• PubChem ID: 165566151
• Update Time: 2025-06-14

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-propylpropanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-propylpropanamido}acetic acid
• 2172365-55-6
• EN300-1552441
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]-N-propylpropanamido}acetic acid

• Inchi： 1S/C26H27N3O5S/c1-2-13-29(15-24(31)32)23(30)12-11-17-14-27-25(35-17)28-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,14,22H,2,11-13,15-16H2,1H3,(H,31,32)(H,27,28,33)
• InChI Key： NZHDGAPADSVTIJ-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCC(N(CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 137Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-propylpropanamido}acetic acid

Research Brief on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-propylpropanamido}acetic acid (CAS: 2172365-55-6)

In recent years, the compound 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-propylpropanamido}acetic acid (CAS: 2172365-55-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole core and Fmoc-protected amino group, has shown promising potential in drug discovery, particularly in the development of novel peptide-based therapeutics and enzyme inhibitors. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-propylpropanamido}acetic acid involves a multi-step process that leverages solid-phase peptide synthesis (SPPS) techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the coupling of the thiazole moiety to the Fmoc-protected amino acid backbone. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound, ensuring its structural integrity and confirming its suitability for further biological evaluation.

From a biological perspective, this compound has demonstrated notable activity as a modulator of protein-protein interactions (PPIs). Preliminary in vitro studies indicate that it selectively binds to specific protein domains, potentially disrupting pathogenic signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported its efficacy in inhibiting the interaction between a target enzyme and its substrate, with an IC50 value in the low micromolar range. These findings suggest its utility as a lead compound for the development of therapeutics targeting diseases such as cancer and inflammatory disorders.

Further investigations into the pharmacokinetic properties of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-propylpropanamido}acetic acid have revealed challenges related to its bioavailability and metabolic stability. However, recent advancements in prodrug strategies and formulation technologies, such as nanoparticle encapsulation, have shown promise in overcoming these limitations. A 2024 study in Advanced Drug Delivery Reviews highlighted the successful application of lipid-based nanoparticles to enhance the compound's solubility and targeted delivery, paving the way for future in vivo studies.

In conclusion, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-yl-N-propylpropanamido}acetic acid represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Ongoing research aims to further elucidate its mechanism of action, optimize its therapeutic profile, and explore its potential in combination therapies. As the field advances, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.